molecular formula C18H22N4O2 B2611251 2-(2-oxo-2-(4-phenethylpiperazin-1-yl)ethyl)pyridazin-3(2H)-one CAS No. 1210400-70-6

2-(2-oxo-2-(4-phenethylpiperazin-1-yl)ethyl)pyridazin-3(2H)-one

Cat. No.: B2611251
CAS No.: 1210400-70-6
M. Wt: 326.4
InChI Key: GEGBZLICJIIWTA-UHFFFAOYSA-N
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Description

2-(2-oxo-2-(4-phenethylpiperazin-1-yl)ethyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C18H22N4O2 and its molecular weight is 326.4. The purity is usually 95%.
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Scientific Research Applications

Antimitotic Agents and Anticancer Activity

Research has identified compounds structurally related to 2-(2-oxo-2-(4-phenethylpiperazin-1-yl)ethyl)pyridazin-3(2H)-one as potent antimitotic agents. These compounds exhibit significant antitumor activity and have been explored for their potential in cancer treatment. For instance, studies have shown that modifications in the pyridine and pyrazine moieties can lead to variations in cytotoxicity and inhibition of mitosis in cancer cells, suggesting a promising avenue for the development of new anticancer drugs (Temple et al., 1992).

Antibacterial Applications

Novel heterocyclic compounds containing a sulfonamido moiety, which are structurally related to this compound, have been synthesized and evaluated for their antibacterial properties. These compounds have shown high antibacterial activities, indicating their potential as new agents in fighting bacterial infections (Azab et al., 2013).

Synthesis and Characterization of Complexes

Research into the synthesis and characterization of metal complexes with ligands related to this compound has been conducted. These studies have revealed insights into their potential applications in catalysis, DNA binding, and antimicrobial activities, further expanding the scope of application for these compounds (El‐Gammal et al., 2021).

Esterification and Coupling Agents

Compounds derived from this compound have been employed as efficient and selective coupling agents for the esterification of carboxylic acids and alcohols. These findings suggest their utility in synthetic organic chemistry, particularly in the synthesis of esters with potential applications in pharmaceuticals and materials science (Won et al., 2007).

Properties

IUPAC Name

2-[2-oxo-2-[4-(2-phenylethyl)piperazin-1-yl]ethyl]pyridazin-3-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H22N4O2/c23-17-7-4-9-19-22(17)15-18(24)21-13-11-20(12-14-21)10-8-16-5-2-1-3-6-16/h1-7,9H,8,10-15H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GEGBZLICJIIWTA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1CCC2=CC=CC=C2)C(=O)CN3C(=O)C=CC=N3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H22N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

326.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.